Cas no 2044872-18-4 (methoxy[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]amine hydrochloride)

• Product Name: methoxy[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]amine hydrochloride
• CAS No: 2044872-18-4
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 4634650
• Update Time: 2025-06-25

methoxy[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• methoxy(1,2,3,4-tetrahydronaphthalen-1-ylmethyl)amine hydrochloride
• methoxy[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]amine hydrochloride

• Inchi： 1S/C12H17NO.ClH/c1-14-13-9-11-7-4-6-10-5-2-3-8-12(10)11;/h2-3,5,8,11,13H,4,6-7,9H2,1H3;1H
• InChI Key： IHWQLZJUATUZQS-UHFFFAOYSA-N
• SMILES： C(C1CCCC2=CC=CC=C12)NOC.Cl

Additional information on methoxy[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]amine hydrochloride

Methoxy[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]amine hydrochloride (CAS No. 2044872-18-4): A Comprehensive Overview

Methoxy[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]amine hydrochloride, identified by its CAS number 2044872-18-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of derivatives featuring a complex aromatic structure combined with an amine moiety, making it a versatile intermediate in the development of novel therapeutic agents. The hydrochloride salt form enhances its solubility and stability, facilitating its application in various biochemical assays and drug discovery processes.

The molecular structure of Methoxy[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]amine hydrochloride consists of a tetrahydronaphthalene core substituted with a methoxy group at the 1-position and an amine group at the 1-methyl position. This unique arrangement imparts distinct electronic and steric properties to the molecule, which are exploited in medicinal chemistry for designing targeted ligands. The presence of the hydrochloride salt form ensures that the compound remains stable under various storage conditions and can be easily handled in laboratory settings.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring the tetrahydronaphthalene scaffold. Studies have demonstrated that such derivatives exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The amine functional group in Methoxy[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]amine hydrochloride serves as a critical pharmacophore for interacting with biological targets such as enzymes and receptors. This interaction is often modulated by the electron-withdrawing or electron-donating nature of substituents attached to the aromatic ring.

Recent research has highlighted the importance of optimizing the substitution pattern on the tetrahydronaphthalene ring to enhance binding affinity and selectivity. For instance, studies have shown that introducing electron-donating groups such as methoxy can improve solubility while maintaining potent biological activity. The hydrochloride salt form of this compound ensures that it remains soluble in aqueous solutions, which is crucial for formulation development and bioavailability studies.

The synthesis of Methoxy[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]amine hydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by salt formation with hydrochloric acid. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic pathways, reducing waste generation and improving overall process economics.

In drug discovery pipelines, this compound serves as a valuable building block for generating libraries of structurally diverse analogs. By systematically varying substituents on the tetrahydronaphthalenone core and amine group, researchers can identify novel molecules with enhanced pharmacological profiles. High-throughput screening (HTS) techniques are often employed to rapidly assess the biological activity of these derivatives against various disease targets.

The pharmacokinetic properties of Methoxy[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]amine hydrochloride are also subject to investigation to ensure its suitability for clinical development. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are carefully evaluated to predict its behavior in vivo. Computational modeling techniques have been increasingly used to predict these properties early in the drug discovery process, saving time and resources.

One notable application of this compound is in the development of central nervous system (CNS) therapeutics. The lipophilic nature of the tetrahydronaphthalene moiety facilitates blood-brain barrier penetration, making it an attractive scaffold for CNS-targeted drugs. Recent studies have explored its potential as an antagonist or agonist for neurotransmitter receptors involved in mood regulation and cognitive function.

The role of prodrugs in enhancing bioavailability has also been explored with derivatives like Methoxy[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]amine hydrochloride. Prodrug formulations can improve solubility or stability while being converted into active forms within the body. This approach has been particularly useful for drugs that exhibit poor oral bioavailability due to their physicochemical properties.

In conclusion，Methoxy[(1，2，3，4-tetrahydronaphthalen-1-yl)methyl]amine hydrochloride (CAS No. 2044872-18-4) represents a promising candidate for further pharmacological exploration。 Its unique structural features make it suitable for designing molecules with diverse biological activities，particularly those targeting neurological disorders。 Continued research into its synthesis，pharmacokinetics，and therapeutic potential will likely uncover new opportunities for medical intervention。